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Compound of Interest

Compound Name: CY-09

Cat. No.: B606855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of the NLRP3 inhibitor, CY-09, in dimethyl sulfoxide (DMSO). Adherence to these

guidelines will ensure the integrity and proper concentration of the compound for reproducible

experimental results.

Quantitative Data Summary
A summary of the key quantitative data for CY-09 is presented in the table below for easy

reference.
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Parameter Value Source(s)

Molecular Weight 423.43 g/mol [1][2]

CAS Number 1073612-91-5 [2]

Solubility in DMSO 15 mg/mL to 85 mg/mL [1][3]

Soluble to 20 mM with gentle

warming

Recommended Stock Solution

Concentration
10 mM to 20 mM

Storage of Powder -20°C for up to 3 years [2]

Storage of Stock Solution in

DMSO
-20°C for up to 3 months [1]

-80°C for up to 6 months [4]

Typical Working Concentration 1 µM to 10 µM [4]

Experimental Protocol
This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of CY-
09 in DMSO.

Materials:

CY-09 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free pipette tips
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Personal Protective Equipment (PPE): safety glasses, gloves, and lab coat

Procedure:

Preparation: Before starting, ensure a clean and dry workspace. It is recommended to

perform the weighing and initial dissolution in a chemical fume hood. Allow the CY-09 vial to

equilibrate to room temperature before opening to prevent condensation.

Weighing CY-09: Accurately weigh the desired amount of CY-09 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.23

mg of CY-09.

Calculation:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 423.43 g/mol x 1000 mg/g = 4.23 mg

Dissolution in DMSO:

Carefully transfer the weighed CY-09 powder into a sterile amber microcentrifuge tube.

Add the calculated volume of high-purity DMSO to the tube. For a 10 mM solution with

4.23 mg of CY-09, add 1 mL of DMSO.

Cap the tube securely.

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that no solid particles are visible.

If the compound does not fully dissolve, gentle warming in a water bath (not exceeding

40°C) or brief sonication can be applied.

Aliquoting and Storage:
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Once the CY-09 is completely dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile, amber microcentrifuge tubes. This will minimize freeze-thaw cycles and

protect the compound from light.

Label each aliquot clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-

term storage (up to 6 months).[1][4]

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the mechanism of action of CY-09 and the experimental

workflow for preparing the stock solution.
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Caption: Mechanism of CY-09 inhibition of the NLRP3 inflammasome.
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Caption: Workflow for CY-09 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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